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Compound of Interest

Compound Name: Strontium thiosulphate

Cat. No.: B079881

Technical Support Center: Strontium
Thiosulphate Reactions

This technical support center provides troubleshooting guidance and frequently asked
guestions (FAQs) for researchers, scientists, and drug development professionals encountering
unexpected precipitates in strontium thiosulphate reactions.

Troubleshooting Guide: Unexpected Precipitates

Unexpected precipitate formation during reactions involving strontium thiosulphate can arise
from several factors, including reactant purity, reaction conditions, and the inherent stability of
the compounds involved. This guide provides a systematic approach to identifying and
resolving these issues.

Question: | am observing a white, insoluble precipitate forming during my strontium
thiosulphate reaction. What could be the cause?

Answer: An unexpected white precipitate is often one of three possibilities: Strontium
Carbonate (SrCQOs), Strontium Sulphite (SrSOs), or Strontium Sulphate (SrSOa4). The formation
of elemental sulfur, which is insoluble, can also occur.[1][2] The following troubleshooting
workflow can help identify the culprit and rectify the issue.
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Potential Causes & Solutions

Elemental Sulfur (S)
- Cause: Decomposition of thiosulphate in acidic conditions.
- Solution: Maintain pH in the neutral to slightly alkaline range (pH 7-9). [13, 20]

Check pH of the solution

Alkaline pH

Strontium Carbonate (SrCOs)
- Cause: COz2 from air dissolving in alkaline solution.
- Solution: Use de-gassed solvents; run reaction under inert atmosphere (N2 or Ar).

Initial Observation Control Reaction Atmosphere

Strontium Sulphate (SrSOa)
- Cause: Oxidation of thiosulphate or sulfur.
- Solution: Avoid harsh oxidizing conditions; use appropriate solvents. [22, 25]

ur d White Precipi

High Temperature

Review Reaction Temperature

Decomposition

> Strontium Sulphite (SrSOs)

- Cause: Oxidation of thiosulphate or presence of sulphite impurities.
Analyze Reactant Purity ulphite Tmpurities - Solution: Use fresh, high-purity reactants; control temperature. [1, 2, 3]

Click to download full resolution via product page

Caption: Troubleshooting workflow for identifying unexpected precipitates.

Frequently Asked Questions (FAQs)

Q1: What is the expected solubility of strontium thiosulphate and its potential precipitates?

Al: The solubility of these compounds is critical in understanding and preventing unwanted
precipitation. Below is a summary of their solubilities in water.
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Molar Mass ( g/mol

Compound Formula | Solubility in Water
Strontium 12.5 g/100 mL at
, SrS20s3 199.75
Thiosulphate 15°C[3][4]
_ 0.0011 ¢g/100 mL at
Strontium Carbonate SrCOs 147.63
18°C[5]
] ) ~0.0015 g/100 mL at
Strontium Sulphite SrS0s 167.68
25°CI[6][7]
. 0.0135 g/100 mL at
Strontium Sulphate SrSOa4 183.68

25°C[8][9]

Q2: How can | prevent the formation of strontium carbonate in my reaction?

A2: Strontium carbonate precipitation is a common issue when reactions are carried out in
alkaline conditions and exposed to air.[5][10] Carbon dioxide from the atmosphere can dissolve
in the solution to form carbonate ions, which then react with strontium ions.

o Solution: To prevent this, it is recommended to use solvents that have been de-gassed by
bubbling an inert gas (like nitrogen or argon) through them. Additionally, running the reaction
under an inert atmosphere will minimize the exposure to carbon dioxide.[11]

Q3: My thiosulphate solution appears to be unstable. How can | mitigate this?

A3: Thiosulphate solutions, particularly sodium thiosulphate, can be unstable, especially in
acidic conditions, leading to the decomposition and precipitation of elemental sulfur.[1][12]

e Solution: Maintain the pH of your thiosulphate solutions between 5 and 9.[12] For titrations,
conduct them rapidly with efficient stirring to minimize acid-accelerated decomposition.[12]
Using freshly prepared solutions is also a good practice.

Q4: What is a standard protocol for preparing strontium thiosulphate?

A4: A common method for the synthesis of strontium thiosulphate is through the reaction of a
soluble strontium salt, like strontium chloride (SrClz), with sodium thiosulphate (Na2S20s3).[3][4]
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[13] The resulting strontium thiosulphate can then be crystallized from the solution.
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Mix Solutions
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Caption: General experimental workflow for the synthesis of strontium thiosulphate.
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Experimental Protocols

Protocol 1: Synthesis of Strontium Thiosulphate Pentahydrate (SrS203-5H20)

This protocol is adapted from the general principles of precipitating sparingly soluble salts.
Materials:

» Strontium chloride hexahydrate (SrCl2-6H20)

e Sodium thiosulphate pentahydrate (Na2S203-5H20)

o Deionized water (de-gassed)

» Ethanol (for washing)

o Beakers, magnetic stirrer, filtration apparatus (Buchner funnel and flask), filter paper.
Procedure:

e Prepare Reactant Solutions:

o Prepare a solution of strontium chloride by dissolving a calculated amount in de-gassed
deionized water.

o Prepare a separate, equimolar solution of sodium thiosulphate in de-gassed deionized
water.

e Reaction:

o Slowly add the strontium chloride solution to the sodium thiosulphate solution while stirring
continuously at room temperature. A white precipitate of strontium thiosulphate should
form.[3][4]

o Crystallization and Isolation:
o Continue stirring for a defined period (e.g., 1 hour) to ensure complete precipitation.

o lIsolate the precipitate by vacuum filtration using a Buchner funnel.
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e Washing and Drying:

o Wash the precipitate with small portions of cold deionized water to remove soluble
byproducts like sodium chloride.

o Follow with a wash of ethanol to aid in drying.

o Dry the product in a desiccator or at a low temperature in a vacuum oven to obtain
strontium thiosulphate pentahydrate.[3]

Note: The solubility of strontium thiosulphate is temperature-dependent, and it is more
soluble at higher temperatures.[3][4] Therefore, cooling the reaction mixture can improve the
yield.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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